4-[(4-Amino-2-bromophenylthio)methyl]pyridine

• Molecular Formula: C12H11BrN2S
• Molecular Weight: 295.20 g/mol
• IUPAC Name: 3-bromo-4-(pyridin-4-ylmethylsulfanyl)aniline
• InChI: InChI=1S/C12H11BrN2S/c13-11-7-10(14)1-2-12(11)16-8-9-3-5-15-6-4-9/h1-7H,8,14H2
• InChI Key: QUQQSVPIMQFWKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)Br)SCC2=CC=NC=C2

Description

4-[(4-Amino-2-bromophenylthio)methyl]pyridine is a useful research compound. Its molecular formula is C12H11BrN2S and its molecular weight is 295.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-[(2-Bromo-4-nitrophenylthio)methyl]pyridine (D14) (0.800 g, 2.56 mmol) was dissolved in ethanol (40 ml) and heated to 60° C. with stifling. A solution of tin (II) chloride (1.696 g, 8.96 mmol) in conc. HCl (8 ml) was then added dropwise. The reaction mixture was heated under reflux for 2 h, then allowed to cool, diluted with water (40 ml) and basified to pH14 by the addition of 10% sodium hydroxide. The reaction mixture was concentrated in vacuo and the aqueous residue was extracted with dichloromethane (2×70 ml). The combined organic layers were then dried (Na2SO4) and evaporated under reduced pressure to give the title compound as a brown oil, which was dried in vacuo (0.670 g, 93%).